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Compound of Interest

Compound Name: CY5.5 Dimethyl

Cat. No.: B15554162

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical and photophysical
properties of CY5.5 Dimethyl, a near-infrared (NIR) cyanine dye. This document is intended to
serve as a valuable resource for researchers utilizing this fluorophore in a variety of
applications, from fluorescence microscopy to in vivo imaging.

Core Chemical and Photophysical Properties

CY5.5 Dimethyl is a non-sulfonated, non-activated cyanine dye characterized by its bright
fluorescence in the far-red to near-infrared spectrum. Its properties make it a useful tool for
applications requiring low background autofluorescence and deep tissue penetration.[1][2][3] It
is important to distinguish CY5.5 Dimethyl from CY5 Dimethyl, as they are distinct molecules
with different spectral properties.

Quantitative Data Summary

The key chemical and photophysical parameters of CY5.5 Dimethyl are summarized in the
table below. These values represent a consensus from various suppliers and literature sources.
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Property Value References
Chemical Formula CssH3sCIN2 [4]
Molecular Weight ~519.1 g/mol [41[5]

CAS Number 138248-58-5 [4]

Dark golden or dark blue
Appearance _ [6]
solid/powder

Excitation Maximum (Aex) 678 - 684 nm [41161[71181[9]

Emission Maximum (Aem) 694 - 710 nm [416]1[71[10]

Molar Extinction Coefficient (g) ~190,000 - 198,000 M~icm—t [4][10]

Quantum Yield () ~0.2-0.28 [4][11][12]

Purity >95% [4]

Solubility and Stability

CY5.5 Dimethyl is a non-sulfonated dye, which dictates its solubility characteristics.[5][6][11]

» Solubility: It exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO)
and dimethylformamide (DMF).[5][6][11][13] Its solubility in aqueous solutions is limited.[4][5]
[13] For experimental use, it is common to prepare a concentrated stock solution in an
anhydrous organic solvent.[14][15]

» Stability and Storage: As with most cyanine dyes, CY5.5 Dimethyl is sensitive to light.[16] It
is recommended to store the solid compound at -20°C, protected from light and moisture.[4]
[15][16] Solutions should also be protected from light to prevent photobleaching.[16][17] The
reactive forms of cyanine dyes are unstable and should be used immediately after
preparation.[18]

Experimental Applications and Protocols

CY5.5 Dimethyl is a non-activated dye, meaning it does not have a reactive group for direct
conjugation to biomolecules.[4][5][11] Its primary use is as a hon-reactive fluorophore for
control experiments and for instrument calibration.[4][5][11]
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However, the cyanine core of CY5.5 can be functionalized with reactive groups (e.g., NHS
ester, maleimide) to enable covalent labeling of proteins, antibodies, and other biomolecules.
[10][15] These functionalized derivatives are widely used in various applications:

 In Vivo Imaging: The near-infrared emission of CY5.5 allows for deep tissue imaging with
reduced background fluorescence, making it suitable for small animal in vivo studies.[1][3]
[10][19][20]

o Fluorescence Microscopy and Flow Cytometry: CY5.5-conjugated biomolecules are used to
label specific cellular targets for visualization and quantification.[6][21]

o Targeted Drug Delivery: Conjugating CY5.5 to therapeutic agents or targeting moieties
enables the visualization of drug distribution and accumulation in target tissues.[1]

Experimental Workflow: Antibody Conjugation (General
Protocol)

While CY5.5 Dimethyl itself is non-reactive, a common experimental procedure involving this
fluorophore's core structure is its conjugation to proteins like antibodies. The following is a
generalized protocol for labeling an antibody with an amine-reactive CY5.5 NHS ester.

Click to download full resolution via product page

Caption: Generalized workflow for the conjugation of an amine-reactive CY5.5 dye to an

antibody.
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Experimental Protocol: Antibody Conjugation with
Amine-Reactive CY5.5

This protocol is a representative example for labeling antibodies with a CY5.5 NHS ester. The
optimal conditions, particularly the dye-to-protein molar ratio, should be empirically determined
for each specific antibody.[18]

e Antibody Preparation:

o Dialyze the purified antibody against an amine-free buffer (e.g., 0.1 M sodium bicarbonate,
pH 8.5-9.0) to remove any interfering substances and to adjust the pH for optimal
conjugation.[22]

o Adjust the antibody concentration to 1-2 mg/mL.[18][22]
e Dye Preparation:

o Immediately before use, dissolve the amine-reactive CY5.5 (e.g., CY5.5 NHS ester) in
anhydrous DMSO to a concentration of 10 mg/mL.[14][18]

o Conjugation Reaction:

o Slowly add the calculated amount of the CY5.5 solution to the antibody solution while
gently stirring. The optimal molar ratio of dye to antibody is typically between 3:1 and 10:1
and should be optimized.[14][18]

o Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[14]
[18][22]

 Purification of the Conjugate:

o Remove the unreacted, free dye from the labeled antibody using a size-exclusion
chromatography column (e.g., Sephadex G-25).[14][15]

o Elute with a suitable buffer, such as phosphate-buffered saline (PBS), pH 7.2-7.4.[14]
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o Collect the fractions containing the fluorescently labeled antibody, which will typically be

the first colored fractions to elute.

e Characterization and Storage:

o Determine the degree of labeling (DOL), which is the average number of dye molecules
per antibody, by measuring the absorbance of the conjugate at 280 nm (for the protein)
and at the excitation maximum of CY5.5 (~680 nm).

o Store the purified conjugate at 4°C in the dark. For long-term storage, the addition of a
preservative or storage at -20°C may be considered.[23]

Logical Relationship: Activated vs. Non-Activated Dye

The utility of CY5.5 Dimethyl is best understood in the context of its chemical reactivity, or lack
thereof. The following diagram illustrates the logical relationship between the non-activated
form and its application as a control, versus a functionalized, activated form used for

conjugation.

CY5.5 Dye Forms

. Functionalized CY5.5
EN\;SH?AB{':\?:,::&/)I (e.g., NHS Ester, Maleimide)
(Activated)

Used directly as Used for

Primary Apphcatlons
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Caption: Logical flow differentiating the applications of non-activated versus activated CY5.5

dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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